Cas no 832-71-3 (3-Methylphenanthrene)

• Product Name: 3-Methylphenanthrene
• CAS No: 832-71-3
• MF: C₁₅H₁₂
• MW: 192.255784034729
• MDL: MFCD00216221
• CID: 725601
• PubChem ID: 87572561
• Update Time: 2025-07-17

3-Methylphenanthrene Chemical and Physical Properties

Names and Identifiers

• Phenanthrene, 3-methyl-
• 3-Methylphenanthrene
• 3-methyl-phenanthrene
• 631K6Z695J
• NSC408897
• 3-MethyIphenanthrene
• GKYWZUBZZBHZKU-UHFFFAOYSA-N
• VZ27112
• Phenanthrene, 3-methyl- (8CI)(9CI)
• M0523
• Q27263539
• FT-0633015
• EINECS 212-623-7
• 832-71-3
• NSC 408897
• DTXSID7052731
• NS00038244
• MFCD00216221
• D91348
• AS-57358
• AKOS015905971
• CS-0326325
• UNII-631K6Z695J
• NSC-408897
• Phenanthrene, 3-methyl-(8CI)
• Phenanthrene, 3-methyl-(8CI)(9CI)
• DTXCID3031319
• DB-056705

• MDL： MFCD00216221
• Inchi： 1S/C15H12/c1-11-6-7-13-9-8-12-4-2-3-5-14(12)15(13)10-11/h2-10H,1H3
• InChI Key： GKYWZUBZZBHZKU-UHFFFAOYSA-N
• SMILES： C12=CC(C)=CC=C1C=CC1C=CC=CC2=1

Computed Properties

• Exact Mass: 192.09400
• Monoisotopic Mass: 192.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.2
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Density: 1.0561 (estimate)
• Melting Point: 62.0 to 66.0 deg-C
• Boiling Point: 370°C(lit.)
• Flash Point: 157.5°C
• Refractive Index: 1.6031 (estimate)
• PSA: 0.00000
• LogP: 4.30140
• Solubility: Soluble in acetone
• Vapor Pressure: 0.0±0.4 mmHg at 25°C

3-Methylphenanthrene Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Safety Instruction： H303+H313+H110
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 3-Methylphenanthrene

Comprehensive Analysis of 3-Methylphenanthrene (CAS No. 832-71-3): Properties, Applications, and Environmental Impact

3-Methylphenanthrene (CAS No. 832-71-3) is a polycyclic aromatic hydrocarbon (PAH) derivative that has garnered significant attention in both industrial and environmental research. This compound, structurally characterized by a phenanthrene backbone with a methyl group at the 3-position, is widely studied for its unique chemical properties and potential applications. With the increasing focus on sustainable chemistry and environmental monitoring, understanding the behavior of 3-Methylphenanthrene is critical for researchers and policymakers alike.

The molecular formula of 3-Methylphenanthrene is C₁₅H₁₂, and it exhibits a molecular weight of 192.26 g/mol. Its crystalline structure and hydrophobic nature make it a subject of interest in material science and organic synthesis. Recent studies have explored its role as a precursor in the development of advanced organic semiconductors, which are pivotal in the fabrication of flexible electronics and optoelectronic devices. This aligns with the growing demand for green technologies and renewable energy solutions.

From an environmental perspective, 3-Methylphenanthrene is often detected in urban air samples and soil sediments, primarily due to incomplete combustion of fossil fuels and biomass. Its presence is frequently linked to air pollution and soil contamination, raising concerns about its potential ecological and health impacts. Researchers are actively investigating its biodegradation pathways and toxicity profiles to develop effective remediation strategies. This is particularly relevant given the rising public interest in environmental health and pollution control measures.

In the pharmaceutical and biochemical sectors, 3-Methylphenanthrene has been examined for its interactions with biological systems. While not a therapeutic agent itself, its structural analogs are explored for their potential in drug discovery and cancer research. The compound's ability to bind with certain enzymes and receptors makes it a valuable tool in mechanistic studies and molecular modeling. This ties into the broader trend of leveraging computational chemistry to accelerate biomedical breakthroughs.

Analytical techniques such as gas chromatography-mass spectrometry (GC-MS) and high-performance liquid chromatography (HPLC) are commonly employed to detect and quantify 3-Methylphenanthrene in complex matrices. These methods are essential for compliance with environmental regulations and quality control in industrial settings. The integration of machine learning and big data analytics in chemical analysis further enhances the precision and efficiency of these measurements, addressing the need for smart monitoring solutions.

Looking ahead, the study of 3-Methylphenanthrene is expected to expand into emerging fields such as nanotechnology and sustainable materials. Its potential as a building block for carbon-based nanomaterials and its role in catalysis are areas of active exploration. As industries strive to meet net-zero targets and adopt circular economy principles, the responsible use and management of PAHs like 3-Methylphenanthrene will remain a priority.

In summary, 3-Methylphenanthrene (CAS No. 832-71-3) is a multifaceted compound with applications spanning materials science, environmental chemistry, and biomedical research. Its study not only advances scientific knowledge but also addresses pressing global challenges related to pollution, health, and sustainable development. By staying abreast of the latest research and technological advancements, stakeholders can harness its potential while mitigating associated risks.